Cas no 2098122-66-6 ((4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone)

• Product Name: (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone
• CAS No: 2098122-66-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5729022
• PubChem ID: 121201322
• Update Time: 2025-11-01

(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F1907-4912
• 2098122-66-6
• starbld0025919
• (4-(2-hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone
• [4-(2-hydroxyethyl)piperidin-1-yl]-piperidin-4-ylmethanone
• AKOS026709354
• Methanone, [4-(2-hydroxyethyl)-1-piperidinyl]-4-piperidinyl-
• (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone

• Inchi： 1S/C13H24N2O2/c16-10-5-11-3-8-15(9-4-11)13(17)12-1-6-14-7-2-12/h11-12,14,16H,1-10H2
• InChI Key： FDNQYYJGDWJHKZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N1CCC(CCO)CC1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 424.9±30.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone

Professional Introduction to (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone and CAS No. 2098122-66-6

Compound with the CAS number 2098122-66-6 and the product name (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates piperidine moieties, which are well-known for their versatility in forming pharmacologically active entities.

The< strong>(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone molecule exhibits a bifunctional nature, with the presence of both hydroxyethyl and piperidine groups. These functional groups contribute to its reactivity and interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The hydroxyethyl group, in particular, can facilitate hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their receptors.

In recent years, there has been a growing interest in the development of novel compounds that incorporate piperidine rings due to their favorable pharmacokinetic properties. Piperidine derivatives have been extensively studied for their potential as central nervous system (CNS) therapeutics, anti-inflammatory agents, and antiviral drugs. The< strong>(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone compound, with its dual piperidine structure, is well-positioned to explore these therapeutic avenues.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The< strong>(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific biological targets. This flexibility is particularly valuable in the context of rational drug design, where precise control over molecular interactions is essential for achieving high efficacy and low toxicity.

Recent studies have highlighted the importance of hydroxyethyl-containing compounds in medicinal chemistry. These molecules have been shown to exhibit enhanced solubility and bioavailability, which are critical factors in drug development. The< strong>(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone compound leverages this advantage by incorporating a hydroxyethyl group into its structure, potentially improving its pharmacokinetic profile.

The synthesis of< strong>(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone presents an interesting challenge due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for this compound's structure.

In terms of biological activity, preliminary studies on< strong>(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone suggest that it may interact with various biological targets. For instance, its piperidine moieties could potentially bind to enzymes or receptors involved in neurological disorders. Additionally, the hydroxyethyl group might facilitate interactions with other biological molecules, further expanding its therapeutic potential.

The< strong>CAS No. 2098122-66-6 identification ensures that researchers can reliably access and reference this compound in their work. The CAS registry system provides a standardized way to name and identify chemical substances, which is essential for collaboration and reproducibility in scientific research.

As our understanding of biological systems continues to evolve, compounds like< strong>(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-4-ylmethanone) will play an increasingly important role in drug development. Their unique structural features and potential biological activities make them valuable tools for exploring new therapeutic strategies. Future research will likely focus on optimizing their properties through structural modifications and exploring their interactions with specific biological targets.

In conclusion, the compound identified by< strong>CAS No. 2098122-66-6 and named as< strong>(4-(2-Hydroxyethyl)piperidin- 1 -yl)( piper id ine -4 -y l )methanone represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future of medicinal chemistry.